Cas no 80312-32-9 (4-O-a-D-Glucopyranosylmoranoline)

• Product Name: 4-O-a-D-Glucopyranosylmoranoline
• CAS No: 80312-32-9
• MF: C₁₂H₂₃NO₉
• MW: 325.312324762344
• CID: 985433
• PubChem ID: 11324809
• Update Time: 2025-10-12

4-O-a-D-Glucopyranosylmoranoline Chemical and Physical Properties

Names and Identifiers

• 4-O-a-D-Glucopyranosylmoranoline
• 4-O-α-D-Glucopyranosylmoranoline
• 4-O-alpha-D-glucopyranosylmoranoline
• Caloryl
• cephulac
• Cholac
• Duphalac
• Enulose
• lactulose keto form
• laevolac
• Lagnos
• Liforos
• MLS-50
• Piarle
• Q27139052
• 4-O-?-D-Glucopyranosylmoranoline
• DTXSID701135748
• (2R,3R,4R,5S)-4,5-dihydroxy-2-(hydroxymethyl)piperidin-3-yl alpha-D-glucopyranoside
• A-D-Glucopyranosylmoranoline
• Glucopyranosylmoranoline
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5S)-4,5-dihydroxy-2-(hydroxymethyl)piperidin-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• (2R,3R,4R,5S)-4,5-Dihydroxy-2-(hydroxymethyl)-3-piperidinyl alpha-D-glucopyranoside
• 4-O-
• CHEBI:70736
• alpha-D-glucopyranosyl-(1->4)-1-deoxynojirimycin
• (2S,3R,4S,5S,6R)-2-{[(2R,3R,4R,5S)-4,5-dihydroxy-2-(hydroxymethyl)piperidin-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• SCHEMBL9188695
• 80312-32-9
• (2R,3R,4R,5S)-4,5-Dihydroxy-2-(hydroxymethyl)-3-piperidinyl I+/--D-glucopyranoside

• Inchi： 1S/C12H23NO9/c14-2-4-11(7(17)5(16)1-13-4)22-12-10(20)9(19)8(18)6(3-15)21-12/h4-20H,1-3H2/t4-,5+,6-,7-,8-,9+,10-,11-,12-/m1/s1
• InChI Key： GNVIYGFSOIHFHK-NIKVEEOSSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]([C@H](CN[C@@H]1CO)O)O

Computed Properties

• Exact Mass: 325.13700
• Monoisotopic Mass: 325.13728131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Melting Point: 189-192°C
• PSA: 172.10000
• LogP: -4.81380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds

Additional information on 4-O-a-D-Glucopyranosylmoranoline

4-O-a-D-Glucopyranosylmoranoline: A Comprehensive Overview

4-O-a-D-Glucopyranosylmoranoline (CAS No: 80312-32-9) is a bioactive compound that has garnered significant attention in the fields of pharmacology, food science, and natural product research. This compound is a derivative of moranoline, a class of compounds known for their unique chemical properties and potential health benefits. The addition of the a-D-glucopyranosyl group to the moranoline backbone introduces new functional properties, making it a subject of interest for both academic and industrial applications.

Recent studies have highlighted the antioxidant properties of 4-O-a-D-Glucopyranosylmoranoline, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. This makes it a promising candidate for use in functional foods, dietary supplements, and cosmetic products. Researchers have also explored its potential as a natural food coloring agent due to its vibrant coloration and stability under various processing conditions.

In the context of drug development, 4-O-a-D-Glucopyranosylmoranoline has shown potential as a lead compound for the design of novel therapeutic agents. Its structural features, including the glucopyranosyl group, suggest possible interactions with cellular receptors and enzymes, which could be exploited for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 4-O-a-D-Glucopyranosylmoranoline involves advanced chemical techniques, including enzymatic glycosylation and chemical modification. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for commercial applications. Recent advancements in biocatalysis have further enhanced the efficiency of these processes, making them more sustainable and cost-effective.

From an analytical chemistry perspective, the characterization of 4-O-a-D-Glucopyranosylmoranoline has been achieved using techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These analyses have provided detailed insights into its molecular structure, purity, and stability under various conditions.

In terms of biological activity, studies have demonstrated that 4-O-a-D-Glucopyranosylmoranoline exhibits significant antimicrobial activity against a range of pathogens, including bacteria and fungi. This property makes it a potential candidate for use in antimicrobial coatings, food preservatives, and pharmaceutical formulations.

The application of 4-O-a-D-Glucopyranosylmoranoline in the food industry is another area of active research. Its use as a natural colorant has been explored in beverages, confectionery products, and processed foods. The compound's stability under heat and light exposure makes it an ideal alternative to synthetic colorants, which are often associated with health concerns.

In conclusion, 4-O-a-D-Glucopyranosylmoranoline (CAS No: 80312-32-9) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, coupled with its bioactive properties, positions it as a valuable resource for researchers and developers seeking innovative solutions in health, food, and pharmaceutical sectors.